Cas no 2034581-33-2 (4-(1H-pyrazol-1-yl)-6-{3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-yl}pyrimidine)

4-(1H-Pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine is a heterocyclic compound featuring a pyrimidine core functionalized with a pyrazole moiety and a substituted azetidine-piperazine carbonyl group. This structure confers potential utility in medicinal chemistry, particularly as a kinase inhibitor scaffold due to its ability to engage in hydrogen bonding and π-stacking interactions. The pyrimidine and pyrazole groups enhance binding affinity, while the azetidine-piperazine linker improves solubility and pharmacokinetic properties. Its modular design allows for further derivatization, making it a versatile intermediate in drug discovery. The compound's balanced lipophilicity and steric profile suggest suitability for targeting protein-protein interactions or allosteric binding sites.
4-(1H-pyrazol-1-yl)-6-{3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-yl}pyrimidine structure
2034581-33-2 structure
Product Name:4-(1H-pyrazol-1-yl)-6-{3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-yl}pyrimidine
CAS No:2034581-33-2
MF:C19H21N9O
MW:391.429741621017
CID:6276047
PubChem ID:119100993
Update Time:2025-06-08

4-(1H-pyrazol-1-yl)-6-{3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-pyrazol-1-yl)-6-{3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-yl}pyrimidine
    • AKOS026691654
    • [1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidin-3-yl]-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
    • F6495-5484
    • (1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)azetidin-3-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone
    • 2034581-33-2
    • SCHEMBL24102125
    • 4-(1H-pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine
    • Inchi: 1S/C19H21N9O/c29-18(25-7-9-26(10-8-25)19-20-3-1-4-21-19)15-12-27(13-15)16-11-17(23-14-22-16)28-6-2-5-24-28/h1-6,11,14-15H,7-10,12-13H2
    • InChI Key: CKHPTKANQVULFQ-UHFFFAOYSA-N
    • SMILES: O=C(C1CN(C2C=C(N3C=CC=N3)N=CN=2)C1)N1CCN(C2N=CC=CN=2)CC1

Computed Properties

  • Exact Mass: 391.18690633g/mol
  • Monoisotopic Mass: 391.18690633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 96.2Ų

4-(1H-pyrazol-1-yl)-6-{3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-yl}pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6495-5484-2μmol
4-(1H-pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine
2034581-33-2
2μmol
$57.0 2023-09-08
Life Chemicals
F6495-5484-5μmol
4-(1H-pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine
2034581-33-2
5μmol
$63.0 2023-09-08
Life Chemicals
F6495-5484-10μmol
4-(1H-pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine
2034581-33-2
10μmol
$69.0 2023-09-08
Life Chemicals
F6495-5484-20μmol
4-(1H-pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine
2034581-33-2
20μmol
$79.0 2023-09-08
Life Chemicals
F6495-5484-1mg
4-(1H-pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine
2034581-33-2
1mg
$54.0 2023-09-08
Life Chemicals
F6495-5484-2mg
4-(1H-pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine
2034581-33-2
2mg
$59.0 2023-09-08
Life Chemicals
F6495-5484-3mg
4-(1H-pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine
2034581-33-2
3mg
$63.0 2023-09-08
Life Chemicals
F6495-5484-4mg
4-(1H-pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine
2034581-33-2
4mg
$66.0 2023-09-08
Life Chemicals
F6495-5484-5mg
4-(1H-pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine
2034581-33-2
5mg
$69.0 2023-09-08
Life Chemicals
F6495-5484-10mg
4-(1H-pyrazol-1-yl)-6-{3-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]azetidin-1-yl}pyrimidine
2034581-33-2
10mg
$79.0 2023-09-08

Additional information on 4-(1H-pyrazol-1-yl)-6-{3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-yl}pyrimidine

Introduction to 4-(1H-pyrazol-1-yl)-6-{3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-yl}pyrimidine (CAS No. 2034581-33-2)

The compound 4-(1H-pyrazol-1-yl)-6-{3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-yl}pyrimidine, identified by its CAS number 2034581-33-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The intricate arrangement of fused rings and functional groups makes it a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's structure lies a pyrimidine scaffold, which is a cornerstone in the design of numerous bioactive molecules. Pyrimidines are essential components of nucleic acids and have been widely utilized in the development of antiviral, anticancer, and antimicrobial agents. The presence of a pyrazole ring in 4-(1H-pyrazol-1-yl)-6-{3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-yl}pyrimidine introduces additional binding pockets and enhances its interactions with biological targets. This dual heterocyclic system is particularly intriguing for its ability to modulate enzyme activity and receptor binding.

The substituents attached to the pyrimidine ring, including the 3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-yl moiety, further expand the compound's pharmacophoric space. Piperazine derivatives are well-known for their role in central nervous system (CNS) drugs, cardiovascular medications, and anti-inflammatory agents. The incorporation of a pyrimidinyl group into this piperazine moiety introduces additional hydrogen bonding capabilities, which can improve binding affinity and selectivity. Such structural modifications are critical for optimizing drug-like properties, including solubility, metabolic stability, and cell permeability.

Recent studies have highlighted the importance of multivalent interactions in drug design. The 4-(1H-pyrazol-1-yl)-6-{3-4-(pyrimidin-2-yl)piperazine-1-carbonylazetidin-1-y}pyrimidine structure exemplifies this concept through its ability to engage multiple binding sites on biological targets. This polyvalent interaction can lead to enhanced efficacy and reduced side effects compared to monovalent ligands. The compound's potential as an inhibitor or modulator of key enzymes and receptors has been explored in several preclinical studies.

In particular, the pyrazole ring has been implicated in various pharmacological activities, including anti-inflammatory, antifungal, and anticancer effects. The nitrogen atoms within the pyrazole ring can form hydrogen bonds with complementary sites on proteins, thereby stabilizing the enzyme-inhibitor complex. This feature has been leveraged in the design of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The 4-(1H-pyrazol-1-y)l part of the molecule contributes to its binding affinity by interacting with hydrophobic pockets and aromatic residues in protein targets.

The azetidinone ring is another notable feature of this compound. Azetidinones have been reported to exhibit antimicrobial properties and have been investigated as scaffolds for developing novel antibiotics. When fused with a pyrimidine ring, as seen in 4-(1H-pyrazol-l) -6-{3--(pyridim--2--y)piperazin--carbonylazetidin-l-y}pyrimidine, it introduces additional conformational flexibility, which can be exploited to optimize binding interactions. This structural versatility makes it an attractive candidate for further derivatization and optimization.

One of the most exciting aspects of this compound is its potential application in targeted therapy. By carefully designing the substituents on the heterocyclic rings, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of 4-(lH-pyrazol-l-y)-6-{3--(pyridim--2--y)piperazin--carbonylazetidin-l-y}pyrimidine to maximize its therapeutic index. For instance, modifications to the piperazine moiety can alter its solubility and bioavailability, while changes to the pyrazole ring can enhance its metabolic stability.

Recent advances in computational chemistry have enabled more efficient screening of novel compounds like 4-(lH-pyrazol-l-y)-6-{3--(pyridim--2--y)piperazin--carbonylazetidin-l-y}pyrimidine. Molecular docking simulations have been used to predict binding affinities and identify potential drug candidates before experimental validation. These computational methods have accelerated the drug discovery process by allowing researchers to evaluate thousands of compounds virtually within days rather than months.

The synthesis of this compound also represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The ability to synthesize such intricate molecules underscores the progress made in synthetic methodologies over recent decades.

In conclusion,4-(lH-pyrazol-l-y)-6-{3--(pyridim--2--y)piperazin--carbonylazetidin-l-y}pyrimidine (CAS No. 203458133--) stands as a testament to the ingenuity of modern medicinal chemistry. Its complex structure offers numerous opportunities for therapeutic intervention across various disease areas including cancer, inflammation, and infectious diseases. As research continues to uncover new applications for this compound,it is likely that we will see further refinements in its design leading to novel therapeutics that improve patient outcomes worldwide.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司